Cas no 66909-36-2 (6-Chloro-2-methylnicotinonitrile)

• Product Name: 6-Chloro-2-methylnicotinonitrile
• CAS No: 66909-36-2
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD07082897
• CID: 502149
• PubChem ID: 12387737
• Update Time: 2025-11-06

6-Chloro-2-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methylnicotinonitrile
• 3-Pyridinecarbonitrile,6-chloro-2-methyl-
• 6-chloro-2-methyl-3-Pyridinecarbonitrile
• 6-Chloro-2-methyl-nicotinonitrile
• 6-chloro-2-methylpyridine-3-carbonitrile
• 2-Chlor-6-methyl-5-cyanpyridin
• 2-Chloro-5-cyano-6-methylpyridine
• 6-CHLORO-3-CYANOPICOLINE
• 6-chloro-3-isocyano-2-methylpyridine
• J-518532
• DTXSID80495839
• AM62473
• 3-Pyridinecarbonitrile, 6-chloro-2-methyl-
• 66909-36-2
• EN300-78167
• A9000
• BCP11319
• PCDPITLPCWBXRB-UHFFFAOYSA-N
• SCHEMBL286959
• AB30550
• AKOS005145872
• CS-W020476
• FT-0656167
• MFCD07082897
• STL430956
• DB-013465
• BBL035701

• MDL： MFCD07082897
• Inchi： 1S/C7H5ClN2/c1-5-6(4-9)2-3-7(8)10-5/h2-3H,1H3
• InChI Key： PCDPITLPCWBXRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 246.462°C at 760 mmHg
• Flash Point: 102.857°C
• Refractive Index: 1.555
• PSA: 36.68000
• LogP: 1.91508

6-Chloro-2-methylnicotinonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Chloro-2-methylnicotinonitrile

6-Chloro-2-methylnicotinonitrile (CAS No. 66909-36-2): A Comprehensive Overview

6-Chloro-2-methylnicotinonitrile is a chemically synthesized compound with the CAS registry number 66909-36-2. This compound belongs to the class of nitriles and is characterized by its unique chemical structure, which includes a chloro group at the 6-position and a methyl group at the 2-position of the nicotinonitrile backbone. The molecular formula of this compound is C8H7ClN, and its molecular weight is approximately 154.58 g/mol. The compound is widely recognized in various chemical and pharmaceutical industries due to its versatile applications and potential for further functionalization.

The synthesis of 6-Chloro-2-methylnicotinonitrile typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and condensation processes. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This approach not only enhances productivity but also aligns with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of 6-Chloro-2-methylnicotinonitrile is in the field of agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its ability to inhibit key enzymes in pest metabolism makes it a valuable component in developing eco-friendly agricultural solutions. Furthermore, this compound has shown potential in medicinal chemistry as a lead molecule for designing novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have highlighted the role of 6-Chloro-2-methylnicotinonitrile in advanced materials science. For example, researchers have investigated its use as a precursor for synthesizing conductive polymers and organic semiconductors. These materials exhibit promising electronic properties, making them suitable for applications in flexible electronics and optoelectronic devices. The incorporation of chlorine and methyl groups into the nicotinonitrile framework enhances the compound's electronic stability and compatibility with various fabrication techniques.

In terms of physical properties, 6-Chloro-2-methylnicotinonitrile is typically a crystalline solid with a melting point around 115°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability under ambient conditions. However, prolonged exposure to light or strong oxidizing agents may lead to degradation.

The environmental impact of 6-Chloro-2-methylnicotinonitrile has also been a subject of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms when present at concentrations below certain thresholds. However, its persistence in soil and water systems necessitates careful management during industrial processes to minimize ecological risks. Regulatory bodies have established guidelines for safe handling and disposal of this compound to ensure compliance with environmental protection standards.

From a commercial perspective, 6-Chloro-2-methylnicotinonitrile is widely available from specialty chemical suppliers catering to pharmaceutical, agricultural, and materials research sectors. Its market demand continues to grow driven by advancements in green chemistry and increasing investments in innovative drug discovery programs. Researchers are actively exploring new synthetic pathways and application areas for this compound to further unlock its potential across diverse industries.

In conclusion, 6-Chloro-2-methylnicotinonitrile (CAS No. 66909-36-2) stands as a versatile and valuable compound with applications spanning agrochemicals, medicinal chemistry, materials science, and beyond. Its unique chemical structure provides a foundation for developing innovative solutions addressing contemporary challenges in health, agriculture, and technology. As research progresses, this compound is poised to play an even more significant role in shaping future advancements across multiple disciplines.